Cas no 79983-71-4 (Hexaconazole)

Hexaconazole is a synthetic fungicide, which acts on many fungi, especially ascomycetes and basidiomycetes, and can promote the activities of superoxide dismutase and peroxidase
Hexaconazole structure
Hexaconazole structure
Hexaconazole
79983-71-4
C14H17Cl2N3O
314.210281133652
MFCD00144441
60161
24861166

Hexaconazole Properties

Names and Identifiers

    • hexaconazole
    • (+/-)-alpha-Butyl-alpha-(2,4-dichlorophenyl)-1,2,4-Triazole-1-ethanol
    • (RS)-2-(2,4-Dichlorophenyl)-1-(4H-1,2,4-triazole-4-yl)hexan-2-ol
    • Anvil
    • PP 523
    • R154523
    • Anril Planete Asten
    • Consult
    • Hexaconazole suspension
    • (RS)-2-(2,4-dichlorophenyl)-1-(1H-1,2,4-triazole-1-yl)hexan-2-ol
    • (-)-Hexaconazol
    • (±)-Hexaconazole
    • 2-(2,4-dichlorophenyl)-1-(1,2,4-triazol-1-yl)hexan-2-ol
    • Hexaconazol
    • Hexaconazole Solution
    • (RS)-2-(2,4-dichlorophenyl)-1-(1H-1,2,4-triazol-1-yl)hexan-2-ol
    • Anvil L
    • Anvil Liquid
    • Chlortriafol
    • Contaf
    • Contaf 5EC
    • rac-(2R)-2-(2,4-dichlorophenyl)-1-(1H-1,2,4-triazol-1-yl)hexan-2-ol
    • Sitara
    • α-butyl-α-(2,4-dichlorophenyl)-1H-1,2,4-triazole-1-ethanol
    • Anvil (fungicide)
    • Hexaconazole [BSI:ISO]
    • FD 4053
    • 2-(2,4-dichlorophenyl)-1-(1H-1,2,4-triazol-1-yl)hexan-2-ol
    • R 154523
    • STMIIPIFODONDC-UHFFFAOYSA-N
    • alpha-Butyl-alpha-(2,4-dichlorophenyl)-1H-1,2,4-triazole-1-ethanol (+-)-
    • Clortriafol
    • Ranvil
    • Canvil
    • Contaf Plus
    • Blin
    • 1H-1,2,4-Triazole-1-ethanol, α-butyl-α-(2,4-dichlorophenyl)-, (±)- (ZCI)
    • α-Butyl-α-(2,4-dichlorophenyl)-1H-1,2,4-triazole-1-ethanol (ACI)
    • Blin Exa
    • Controll
    • Flowmax 5SC
    • Hexaconazole Technical
    • Hexadhan
    • PC 1002
    • RS-2-(2,4-Dichlorophenyl)-1-(1H-1,2,4-triazol-1-yl)hexan-2-ol
    • Samarth
    • TDP
    • +Expand
    • MFCD00144441
    • STMIIPIFODONDC-UHFFFAOYSA-N
    • 1S/C14H17Cl2N3O/c1-2-3-6-14(20,8-19-10-17-9-18-19)12-5-4-11(15)7-13(12)16/h4-5,7,9-10,20H,2-3,6,8H2,1H3
    • ClC1C=C(Cl)C(C(CCCC)(CN2C=NC=N2)O)=CC=1

Computed Properties

  • 313.07500
  • 1
  • 3
  • 6
  • 313.075
  • 20
  • 308
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 3.7
  • nothing
  • 0
  • 50.9

Experimental Properties

  • 3.66290
  • 50.94000
  • 13,4700
  • 1.5490 (estimate)
  • 490.3±55.0 °C at 760 mmHg
  • 111 ºC
  • 0.0±1.3 mmHg at 25°C
  • 250.3±31.5 °C
  • In vitro: DMSO solubility ≥ 100 mg/ml (318.26 mm) H2O < 0.1 mg/ml (insoluble) * "≥" means soluble, but saturation unknown solubility
  • White or golden white crystalline powder or powder.
  • It is almost insoluble in water and miscible with methanol and acetone.
  • d25 1.29

Hexaconazole Security Information

  • GHS07 GHS07 GHS09 GHS09
  • XZ4803200
  • 2
  • S2;S24;S37;S61
  • S2-S24-S37-S61
  • R22; R43; R51/53
  • Xn Xn N N
  • UN3077 9/PG 3
  • H302,H317,H411
  • P273,P280
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • 22-43-51/53
  • Warning
  • LD50 orally in mallard ducks, male rats, female rats: >4000, 2189, 6071 mg/kg; dermally in rats: >2000 mg/kg; LC50 (96 hour) in rainbow trout: >6.7 mg/l (Shephard)

Hexaconazole Customs Data

  • 2933990014
  • China Customs Code:

    2933990014

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2933990014 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1h-1,2,4-triazol-1-yl)butan-2-one.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%

Hexaconazole Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005FAM-100mg
2-(2,4-dichlorophenyl)-1-(1h-1,2,4-triazol-1-yl)hexan-2-ol
79983-71-4 98%(HPLC)
100mg
$47.00 2024-04-21
A2B Chem LLC
AC52302-50mg
2-(2,4-dichlorophenyl)-1-(1h-1,2,4-triazol-1-yl)hexan-2-ol
79983-71-4 ≥95%
50mg
$27.00 2024-04-19
Chemenu
CM191651-100mg
Hexaconazole
79983-71-4 97%
100mg
$51 2024-07-23
ChemScence
CS-5814-100mg
Hexaconazole
79983-71-4 98.12%
100mg
$60.0 2022-04-26
eNovation Chemicals LLC
D622092-25g
Hexaconazole
79983-71-4 97%
25g
$350 2022-10-13
LKT Labs
H1992-500 mg
Hexaconazole
79983-71-4 ≥95%
500MG
$81.30 2023-07-11
MedChemExpress
HY-A0278-10mM*1mLinDMSO
Hexaconazole
79983-71-4 98.12%
10mM*1mLinDMSO
¥550 2023-07-26
TRC
H293555-50mg
Hexaconazole
79983-71-4
50mg
$ 69.00 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H109963-100mg
Hexaconazole
79983-71-4 ,98%
100mg
¥308.90 2023-09-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD22657-250mg
Hexaconazole
79983-71-4 97%
250mg
¥70.0

Hexaconazole Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Dibromo[1,1′-oxybis[ethane]]magnesium Solvents: Dichloromethane ;  90 min, rt; rt → 0 °C
1.2 Solvents: Diethyl ether ;  0 °C; 0 °C → rt; 12 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Novel alkylated azoles as potent antifungals
Shrestha, Sanjib K.; et al, European Journal of Medicinal Chemistry, 2017, 133, 309-318

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Cupric chloride Solvents: Ethanol ,  Water ;  5 - 7 h, 70 - 80 °C
Reference
Structure, bioactivity and implications for environmental remediation of complexes comprising the fungicide hexaconazole bound to copper
Zhao, Jin-Hao; et al, Pest Management Science, 2014, 70(2), 228-233

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  0 °C; 1 h, rt
1.2 Reagents: Potassium carbonate Solvents: Water ;  neutralized
2.1 Reagents: Dibromo[1,1′-oxybis[ethane]]magnesium Solvents: Dichloromethane ;  90 min, rt; rt → 0 °C
2.2 Solvents: Diethyl ether ;  0 °C; 0 °C → rt; 12 h, rt
2.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Novel alkylated azoles as potent antifungals
Shrestha, Sanjib K.; et al, European Journal of Medicinal Chemistry, 2017, 133, 309-318

Synthetic Circuit 4

Reaction Conditions
1.1 Solvents: Isopropanol ;  12 h, 80 °C
2.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  0 °C; 1 h, rt
2.2 Reagents: Potassium carbonate Solvents: Water ;  neutralized
3.1 Reagents: Dibromo[1,1′-oxybis[ethane]]magnesium Solvents: Dichloromethane ;  90 min, rt; rt → 0 °C
3.2 Solvents: Diethyl ether ;  0 °C; 0 °C → rt; 12 h, rt
3.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Novel alkylated azoles as potent antifungals
Shrestha, Sanjib K.; et al, European Journal of Medicinal Chemistry, 2017, 133, 309-318

Hexaconazole Raw materials

Hexaconazole Preparation Products

Hexaconazole Suppliers

YANG ZHOU A NA SI DAN Biotechnology Co., Ltd.
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